Cas no 1805319-84-9 (2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805319-84-9
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4918717
• Update Time: 2025-10-21

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H6ClF2NO/c8-3-5-6(12)2-1-4(11-5)7(9)10/h1-2,7,12H,3H2
• InChI Key： YFAWGYHQNRRLGX-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(F)F)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine, identified by the CAS number 1805319-84-9, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its pyridine ring, which is a six-membered ring with one nitrogen atom, and its substituted groups: a chloromethyl group at position 2, a difluoromethyl group at position 6, and a hydroxyl group at position 3. The combination of these substituents imparts unique chemical properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in the development of new drugs and agrochemicals. The presence of the hydroxyl group in 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine suggests potential for hydrogen bonding, which is crucial in drug design for improving bioavailability and selectivity. Additionally, the chloromethyl and difluoromethyl groups introduce electron-withdrawing effects, which can enhance the molecule's reactivity in various chemical reactions.

One of the most promising applications of this compound lies in its potential as an intermediate in organic synthesis. Researchers have explored its use in constructing complex molecular frameworks, particularly in the synthesis of bioactive compounds. For instance, studies have demonstrated that this compound can serve as a versatile building block for creating pyridine-based pharmacophores with desired biological activities.

In terms of chemical synthesis, 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine can be synthesized through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These methods are particularly relevant for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. For example, its ability to form coordination complexes with metal ions has been explored for use in catalysis and sensor technologies. Furthermore, the presence of electron-withdrawing groups enhances its stability under certain reaction conditions, making it suitable for high-temperature applications.

From an environmental perspective, understanding the degradation pathways of 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies, revealing that this compound can undergo microbial transformation under specific environmental conditions. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805319-84-9) is a multifaceted compound with diverse applications across various fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.